Cas no 27580-14-9 (Fast Red Salt ITR)

Fast Red Salt ITR Properties

Names and Identifiers

• Fast Red Salt ITR
• 5-(diethylsulfamoyl)-2-methoxybenzenediazonium
• 5-Diethylaminosulfonyl-2-methoxybenzenediazonium chloride hemi(zinc chloride) salt
• AC1L52EG
• AC1Q6UI8
• Benzenediazonium,5-((diethylamino)sulfonyl)-2-methoxy
• CTK4F9918
• Fast Red ITR Salt
• EINECS 248-543-4
• 5-(N,N-Diethylaminosulphonyl)-2-methoxybenzenediazonium chloride
• Benzenediazonium, 5-((diethylamino)sulfonyl)-2-methoxy-
• SCHEMBL8501823
• Benzenediazonium, 5-[(diethylamino)sulfonyl]-2-methoxy-
• DTXSID60885395
• Fast Red ITR Salt, practical grade
• 27580-14-9
• QPRGGJBGRUMFBU-UHFFFAOYSA-N
• +Expand

• InChIKey： QPRGGJBGRUMFBU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N3O3S/c1-4-14(5-2)18(15,16)9-6-7-11(17-3)10(8-9)13-12/h6-8H,4-5H2,1-3H3/q+1
• SMILES： COC1C=CC(S(N(CC)CC)(=O)=O)=CC=1[N+]#N

Computed Properties

• Exact Mass: 305.06000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 270.091
• Heavy Atom Count: 18
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 1
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• LogP: 0.29508
• PSA: 83.14000
• Boiling Point: 377.1±27.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.9±23.7 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3